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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519

IMMEDIATE SAFETY ALERT: Dry picric acid and its salts, including ferrous picrate, are highly
sensitive to heat, shock, and friction, posing a significant explosion hazard.[1][2][3][4][5] If you
encounter a container of what appears to be dry ferrous picrate or picric acid, DO NOT touch
or move it.[3][4][5][6] Immediately contact your institution's Environmental Health and Safety
(EH&S) department or equivalent safety office for emergency stabilization and disposal.[1][3][4]

[5]

This document provides essential safety and logistical information for the proper disposal of
ferrous picrate, a compound that presents considerable hazards. As a metal salt of picric acid,
ferrous picrate is potentially more sensitive to detonation than picric acid alone.[1][2][6][7][8]
[9][10] The following procedures are designed to guide researchers, scientists, and drug
development professionals in managing ferrous picrate waste safely and effectively.

Core Hazards and Safety Summary

Ferrous picrate shares and amplifies the hazards associated with picric acid. The primary risk
is the potential for explosion, especially when the material is dry.[1][2][3][4][5] It is crucial to
ensure that ferrous picrate, particularly in solid form, remains wetted with at least 30% water
to mitigate this risk.[1][2][4][5][7]
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Hazard Category

Description

Control Measures

Explosive Hazard

Highly sensitive to shock,
friction, and heat, especially
when dry.[1][2][3][4][5][6] Can
form highly sensitive picrate
salts with metals.[1][2][6][7][8]
[91[10]

Crucially, always keep wet with
a minimum of 30% water.[1][2]
[41[5][7] Do not use metal
spatulas or store in containers
with metal caps.[1][3][4][5][9]
[10][11] Avoid heat, flame, and
ignition sources.[7] Dispose of
stock that is more than two
years old.[1][12]

Health Hazards

Toxic if swallowed, inhaled, or
absorbed through the skin.[1]
[2][6][8] Can cause skin and
eye irritation, allergic reactions,
and potential damage to
kidneys and red blood cells at
high doses.[1][2][6][8]

Use in a designated chemical
fume hood.[8][13] Wear
appropriate Personal
Protective Equipment (PPE),
including nitrile or neoprene
gloves, safety goggles, and a
lab coat.[8]

Reactivity

Reacts with a wide variety of
chemicals, including metals
(iron, copper, lead, zinc),
bases, ammonia, and concrete
to form even more sensitive
explosive salts.[2][6][7][8][9]
[10](12]

Store away from incompatible
materials.[7][8] Do not dispose
of down the drain, as it can
react with metal plumbing to
form explosive picrates.[12]
[13]

Experimental Protocol: Step-by-Step Disposal
Procedure for Wetted Ferrous Picrate

This protocol applies only to ferrous picrate that is known to be adequately wetted. If the

condition of the material is unknown or appears dry, do not proceed and contact your safety

office immediately.[1][3][4][5][6]

Materials:
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o Appropriate PPE: Safety goggles, lab coat, and chemical-resistant gloves (nitrile or neoprene
recommended).[8]

» Non-metallic (plastic or glass) containers for waste collection.[1][12][13]
o Plastic scoops or spatulas.
o Deionized water.
e Hazardous waste labels.
o Absorbent pads (for spill cleanup).[1][12]
Procedure:
e Preparation and Precaution:
o Ensure you are working in a well-ventilated chemical fume hood.[3][13]

o Have a copy of the Safety Data Sheet (SDS) for picric acid and any available information
on ferrous picrate.

o Inform a colleague that you are handling this hazardous material. Never work alone.[13]

o Prepare a designated hazardous waste container. This should be a clearly labeled, non-
metallic (glass or plastic) container with a screw-top lid.[1][12][13]

¢ Transfer of Ferrous Picrate Waste:

o If dealing with a solution, carefully pour the ferrous picrate solution into the designated
hazardous waste container.

o If handling solid ferrous picrate, ensure it is visibly wet. If necessary, add a small amount
of deionized water to form a slurry.[1]

o Using a plastic spatula, carefully transfer the wetted solid into the hazardous waste
container.[3][4][5]
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o Add excess water to the waste container to ensure the material remains fully submerged
and wetted.[7][12][13]

o Decontamination of Emptied Containers and Tools:
o Rinse the original container and any tools used with a small amount of water.
o Add this rinse water to the hazardous waste container.

o Wipe down any contaminated surfaces with a wet cloth or paper towel.[1][11] These
cleaning materials must also be treated as hazardous waste.[10][11][12] Place them in a
sealed plastic bag with added water and then into the solid hazardous waste container.[12]

o Waste Labeling and Storage:
o Securely close the hazardous waste container.
o Wipe the exterior of the container with a damp cloth to remove any potential residue.

o Affix a hazardous waste label to the container, clearly identifying the contents as
"Hazardous Waste: Ferrous Picrate in Water".

o Store the waste container in a designated, cool, and well-ventilated secondary
containment area away from incompatible materials pending pickup.

e Arranging for Disposal:

o Contact your institution's EH&S department to arrange for the pickup and disposal of the
hazardous waste.[1][13] Follow all institutional and local regulations for hazardous waste
disposal.

Spill Response
o Small Spills (<30 ml) inside a fume hood:
o Alert others in the immediate area.

o If the spilled material is a powder, gently mist it with water to prevent dust formation.[1]
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[e]

Use wet absorbent pads or paper towels to clean up the spill.[1][12] Do not sweep dry
material.[12]

[e]

Place all cleanup materials into a sealed plastic bag with excess water.[12]

o

Dispose of the bag as hazardous waste.[12]

[¢]

Wipe the spill area again with soap and water.[1][11]

e Large Spills or Spills Outside a Fume Hood:
o Evacuate the area immediately.[12][13]

o Alert your supervisor and contact your institution's emergency number or EH&S
department.[11][12][13]

o Restrict access to the area.[6][11]

Visual Workflow for Ferrous Picrate Disposal

The following diagram outlines the decision-making process and procedural flow for the safe
disposal of ferrous picrate.
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Initial Assessment

Locate Ferrous Picrate for Disposal

Visually Inspect Container
Is it dry, crystallized, or in an old metal-capped bottle?

Yes No (Matgrial is Wetted)

Protocol Standard Dispcvsal Procedure (Wetted)

DO NOT TOUCH OR MOVE Don PPE in Fume Hood

l

Prepare Labeled, Non-Metallic
Waste Container

'

Contact EH&S Immediately Transfer Waste & Add Excess Water

'

Decontaminate Tools & Emptied Container

l

Seal & Store Waste Container

'

Request EH&S Waste Pickup

Secure Area

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ferrous picrate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1611519?utm_src=pdf-body-img
https://www.benchchem.com/product/b1611519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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